3-(3-amino-1H-pyrazol-1-yl)pyrrolidin-2-one
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Overview
Description
“3-(3-amino-1H-pyrazol-1-yl)pyrrolidin-2-one” is a chemical compound with a molecular weight of 180.21 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c]-1,2,4-triazines, which are similar to the requested compound, has been reported . The synthesis involved the use of 2-(4-(5-Amino-1H-pyrazol-3-yl)phenyl)isoindoline-1,3-dione as a precursor .Molecular Structure Analysis
The InChI code for the compound is 1S/C8H12N4O/c1-11-4-3-7(10-11)12-5-2-6(9)8(12)13/h3-4,6H,2,5,9H2,1H3 . This indicates that the compound has a pyrrolidinone ring attached to a pyrazole ring via a single bond.Physical And Chemical Properties Analysis
The compound is a powder at room temperature . It has a molecular weight of 180.21 .Scientific Research Applications
Antifungal Applications
Pyrazole compounds have been found to have significant antifungal properties . They can inhibit the growth of several phytopathogenic fungi, making them potentially useful in the development of new fungicides .
Antileishmanial and Antimalarial Activities
Some pyrazole derivatives have shown potent antileishmanial and antimalarial activities . These compounds could be used in the development of new treatments for these diseases .
Kinase Inhibitors
The pyrazole moiety is a privileged scaffold in medicinal chemistry for the development of kinase inhibitors . Kinase inhibitors are important in the treatment of cancer and other diseases.
Supramolecular Structures
Pyrazoles can be used to assess the existence of planar stacking columns in supramolecular structures . This can assist in understanding how small structural changes affect the supramolecular environment .
Antimicrobial Agents
Pyrazole-based compounds can be designed as new microbial agents . Their antimicrobial activity makes them useful in the fight against various bacterial and fungal infections .
Drug Development
Given the diverse pharmacological effects of pyrazole compounds, they can be used as pharmacophores for the preparation of safe and effective antileishmanial and antimalarial agents .
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole and pyrazole derivatives, have been known to interact with a wide range of biological targets . These include various enzymes, receptors, and proteins involved in critical cellular processes.
Mode of Action
It’s worth noting that pyrazole derivatives are often recognized for their ability to bind to various biological targets, thereby modulating their function . This interaction can lead to changes in cellular processes, potentially resulting in therapeutic effects.
Biochemical Pathways
Similar compounds have been found to influence a variety of biochemical pathways, leading to diverse biological activities .
Result of Action
Compounds with similar structures have been associated with a wide range of biological activities, including antibacterial, antiviral, anti-inflammatory, and antitumor effects .
properties
IUPAC Name |
3-(3-aminopyrazol-1-yl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N4O/c8-6-2-4-11(10-6)5-1-3-9-7(5)12/h2,4-5H,1,3H2,(H2,8,10)(H,9,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXUQLVSEPXWCHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)C1N2C=CC(=N2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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